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Compound of Interest

Compound Name: Propyl oleate

Cat. No.: B7804032

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for propyl oleate,
a fatty acid ester utilized in various industrial and pharmaceutical applications. The following
sections detail its physical and chemical properties, toxicological profile, handling and storage
procedures, and emergency response protocols, presented in a format tailored for laboratory
and drug development settings.

Chemical and Physical Properties

Propyl oleate is the ester of propyl alcohol and oleic acid. It exists as a colorless to pale yellow
liquid with a mild odor at room temperature.[1] Its lipophilic nature is indicated by its low water
solubility and high LogP value.[1]

Table 1: Physical and Chemical Properties of Propyl Oleate
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Property Value Source(s)
CAS Number 111-59-1 [2][3]
Molecular Formula C21H4002 [4]
Molecular Weight 324.54 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -32.8 °C

Boiling Point 216-220 °C at 14 Torr

Density 0.8699 g/cm? at 15 °C

Vapor Pressure 0.021 Pa at 20 °C

Flash Point 330 °C

Water Solubility 2.83 yg/L at 20 °C

LogP 6.2 at 40 °C

Toxicological Profile

The toxicological properties of propyl oleate have not been extensively investigated. However,
available data from safety data sheets suggest it is slightly hazardous in case of skin contact
(irritant), eye contact (irritant), ingestion, and inhalation. It is not classified as a carcinogen by
IARC, ACGIH, NTP, or OSHA.

Table 2: Summary of Toxicological Data
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Hazard Classification

Finding

Source(s)

Acute Oral Toxicity

Harmful if swallowed (H302)

Acute Dermal Toxicity

Harmful in contact with skin
(H312)

Skin Corrosion/Irritation

Causes skin irritation (H315)

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319)

Acute Inhalation Toxicity

Harmful if inhaled (H332)

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation
(H335)

Carcinogenicity

Not classified as a carcinogen

Mutagenicity

Not available

Teratogenicity

Not available

Experimental Protocols

While specific experimental protocols for propyl oleate are not detailed in the provided search

results, the following are generalized methodologies for the types of toxicological assessments

cited. These are based on standard OECD (Organisation for Economic Co-operation and

Development) guidelines.

Acute Oral Toxicity (OECD 423):

» Fasted animals (typically rats) are administered a single dose of the substance by gavage.

e Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up

to 14 days.

e The LD50 (lethal dose for 50% of the test population) is estimated.

Acute Dermal Toxicity (OECD 402):

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.benchchem.com/product/b7804032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The substance is applied to a shaved area of the skin of the test animal (typically rats or
rabbits).

e The application site is covered with a porous gauze dressing for 24 hours.
e Animals are observed for signs of toxicity and skin reactions for up to 14 days.
Dermal Irritation/Corrosion (OECD 404):

» A small amount of the substance is applied to the shaved skin of a test animal (typically a
rabbit).

o The application site is observed for signs of erythema (redness) and edema (swelling) at
specified intervals.

o The reversibility of any observed skin reactions is also assessed.
Acute Eye Irritation/Corrosion (OECD 405):

o A small amount of the substance is instilled into the conjunctival sac of one eye of a test
animal (typically a rabbit).

e The eye is examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at
specified intervals.

e The reversibility of any observed eye lesions is evaluated.

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety when working with propyl
oleate.

Handling:
e Avoid contact with skin and eyes.

» Avoid breathing vapors or mist.
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e Use in a well-ventilated area.

¢ Ground all equipment containing the material.

e Wash thoroughly after handling.

Storage:

Keep container tightly closed.

Store in a cool, dry, and well-ventilated area.

Keep away from heat and sources of ignition.

Storage at -20°C is also recommended.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Engineering Controls:

o Ensure adequate ventilation, such as through the use of local exhaust ventilation or a fume
hood.

o Eyewash stations and safety showers should be readily accessible.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Recommendation Source(s)

) Safety glasses with side-
Eye/Face Protection )
shields or splash goggles.

Impervious gloves (e.g., nitrile
Skin Protection rubber), lab coat, or synthetic

apron.

Not typically required for
normal handling with adequate
) ) ventilation. Use a
Respiratory Protection
NIOSH/MSHA-approved
respirator if mist or vapor

concentrations are high.

First Aid Measures

In the event of exposure, immediate first aid is critical.

Table 4: First Aid Procedures for Propyl Oleate Exposure
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Exposure Route First Aid Procedure Source(s)

Move to fresh air. If breathing

is difficult, give oxygen. If not
Inhalation breathing, give artificial

respiration. Seek medical

attention.

Wash off with soap and plenty
of water. Remove

Skin Contact contaminated clothing. Get
medical attention if irritation

develops.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.

Eye Contact ]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention if irritation occurs.

Do NOT induce vomiting. If

large quantities are swallowed,
Ingestion call a physician immediately.

Never give anything by mouth

to an unconscious person.

Fire Fighting and Accidental Release Measures

Fire Fighting:

o Suitable Extinguishing Media: Use dry chemical powder, water spray, fog, or foam. Carbon
dioxide and alcohol-resistant foam are also options.

¢ Unsuitable Extinguishing Media: Do not use a water jet.

e Hazards from Combustion: Produces carbon oxides (CO, COz2).
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o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
Accidental Release:

o Personal Precautions: Put on appropriate personal protective equipment. Avoid breathing

vapors or mist.
e Environmental Precautions: Prevent entry into sewers and waterways.

o Containment and Cleanup: Stop the leak if it can be done without risk. Absorb the spill with
an inert material (e.g., sand, earth, vermiculite) and place it in a suitable container for
disposal.

Visualized Workflows

The following diagrams illustrate key safety and handling procedures for propyl oleate.
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Propyl Oleate Handling Workflow

Receiving and Storage

Receive Propyl Oleate

;

Inspect Container for Damage

;

Store in Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Handling and Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

,

Use in Well-Ventilated Area
(Fume Hood)

;

Ground Equipment

Waste Disposal

Collect Waste in
Designated Container

;

Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of propyl oleate.
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Propyl Oleate First Aid Procedures

Exposure to Propyl Oleate

Flush with Water for 15 Minutes
Get Medical Attention if Irritation Persists

Skin Contact

Move to Fresh Air

Seek Medical Attention

Wash with Soap and Water

/

Remove Contaminated Clothing

.

Get Medical Attention if Irritation Persists

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for propyl oleate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Propyl Oleate: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804032#propyl-oleate-safety-and-handling-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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